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Compound of Interest

Compound Name: Reactive brown 3

CAS No.: 12217-08-2

Cat. No.: B1172279

Get Quote

Executive Summary
C.I. Reactive Brown 3 is a synthetic reactive dye historically utilized in the ophthalmic device

industry to impart cosmetic tints (e.g., iris patterns) or visibility handling tints to hydrogel lenses.

Unlike physical entrapment or dispersed pigments, Reactive Brown 3 functions by forming

covalent ether linkages with the hydroxyl (-OH) or amine (-NH2) groups of the polymer matrix

(typically HEMA or PVA).[1] This covalent bonding ensures superior color fastness, resistance

to leaching during sterilization (autoclaving), and long-term ocular safety.[1]

Regulatory & Safety Advisory (Critical)
FDA Status: While reactive dyes like Reactive Red 180 and Reactive Blue 4 are explicitly

listed in 21 CFR 73.3121 (Poly(hydroxyethyl methacrylate)-dye copolymers), Reactive
Brown 3 may require specific verification.[1] It is cited in patent literature (e.g.,

US4553975A) as a suitable colorant.[1] Manufacturers must verify if it falls under an existing

Color Additive Petition (CAP) or requires a new listing/PMA supplement before commercial

distribution in the US.
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Handling: Reactive dyes are respiratory sensitizers.[1] All powder handling must occur in a

filtered fume hood.[1]

Scientific Foundation: Mechanism of Action
Reactive Brown 3 typically belongs to the halotriazine or vinyl sulfone class of dyes. In the

context of contact lenses (HEMA-based), the fixation mechanism relies on nucleophilic

substitution.[2]

Activation: Under alkaline conditions (pH > 10), the hydroxyl groups of the HEMA polymer

are deprotonated to form alkoxide ions (

).[1]

Coupling: The nucleophilic alkoxide attacks the reactive carbon on the dye's triazine ring (or

vinyl sulfone group), displacing a leaving group (usually Chloride or Sulfate).

Fixation: A stable covalent ether bond is formed, making the dye an integral part of the

polymer chain.

Figure 1: Chemical Reaction Pathway

Fig 1: Mechanism of Covalent Fixation of Reactive Brown 3 to HEMA Matrix
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Experimental Protocol
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This protocol describes the Post-Polymerization Tinting (Dip) method, which offers precise

control over tint intensity and reduces interference with the polymerization kinetics.

Materials Required[1][2][4][5][6][7][8][9][10]
Substrate: Hydrated HEMA or SiHy contact lenses (clear).[1]

Dye: C.I.[1][3][4][5] Reactive Brown 3 (High purity, salt-free preferred).

Solvent: Deionized (DI) Water (18.2 MΩ).[1]

Activator: Sodium Carbonate (

), anhydrous.[1]

Buffer: Phosphate Buffered Saline (PBS), pH 7.4.[1]

Equipment: Orbital shaker, temperature-controlled water bath, spectrophotometer (UV-Vis).

Step-by-Step Methodology
Phase 1: Preparation of Solutions

Dye Stock Solution (1% w/v): Dissolve 1.0 g of Reactive Brown 3 in 100 mL of DI water.

Filter through a 0.45 µm nylon filter to remove particulates.[1]

Activation Solution (1.0 M): Dissolve 10.6 g of

in 100 mL of DI water. Note: This creates a high pH (~11.[1]5) necessary for reaction.[1]

Fixation Bath: Mix Dye Stock and Activation Solution in a ratio determined by desired

intensity (Start with 1:4 Dye:Base for light tint, 1:1 for dark).[1]

Phase 2: Tinting Process[1]
Equilibration: Place sterile, hydrated lenses into the Activation Solution (1.0 M

) for 15 minutes at room temperature. This swells the matrix and deprotonates surface
hydroxyls.

Dyeing: Transfer lenses into the Fixation Bath.
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Incubation: Incubate at 40°C - 60°C for 30 to 60 minutes.

Insight: Higher temperature accelerates diffusion and reaction rate but increases risk of

hydrolysis (dye reacting with water instead of lens).[1] 50°C is optimal for

monochlorotriazines.[1]

Quenching: Remove lenses and immediately submerge in copious DI water to stop the

reaction.

Phase 3: Extraction & Purification (Critical for Safety)
Unreacted dye is toxic and must be removed.[1]

Wash 1: Rinse lenses in running DI water for 5 minutes.[1]

Extraction: Boil lenses in DI water or Saline (0.9% NaCl) for 1 hour.

Validation: The extraction solution should remain clear. If colored, repeat boiling.

Equilibration: Transfer lenses to PBS (pH 7.4) and autoclave at 121°C for 20 minutes

(standard sterilization).

Figure 2: Manufacturing Workflow
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Fig 2: Post-Polymerization Tinting Workflow
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Data Presentation & Quality Control
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Quantitative Validation Metrics
To ensure the process is reproducible, the following parameters must be logged.

Parameter Target Specification Method of Verification

Visual Transmission
> 90% (Handling Tint)10-30%

(Cosmetic Iris)

UV-Vis Spectrophotometry

(380-780 nm)

Leachability < 0.1 Absorbance Units (AU)
Soak lens in 1mL saline for

24h; measure Abs at

Dimensional Stability 0.2 mm (Diameter/BC)
Opto-mechanical gauge

comparison (Pre vs. Post tint)

Color Uniformity No visible striations 10x Microscopy Inspection

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Tint Intensity
pH too low (< 10) or Dye

Hydrolysis

Ensure

is fresh.[1] Prepare dye/base

mix immediately before use.[1]

Uneven Color (Spotting)
Poor lens hydration or air

bubbles

Degas solutions.[1] Ensure

lenses are fully submerged

and agitated.[1]

High Leaching Insufficient Extraction

Increase boiling time or use a

methanol/water (50/50)

extraction step (if polymer

compatible).[1]

Lens Deformation Excessive Heat or pH

Reduce temperature to 40°C;

Reduce base concentration to

0.5M.
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No.[6][1] 4,553,975.[1][7] Washington, DC: U.S. Patent and Trademark Office.

Context: Establishes the use of reactive dyes, including C.I.[2][8][9][10][11][7][12]

Reactive Brown 3, for contact lens tinting via nucleophilic substitution.

Code of Federal Regulations. (2024). 21 CFR 73.3121 - Poly(hydroxyethyl methacrylate)-

dye copolymers.[1][5] Food and Drug Administration.[1][13][14][15][16] [1]

Context: Defines the regulatory framework for color additives in contact lenses.

Hung, W. M., & Su, K. C. (1999).[1] Method for preparing tinted contact lens. U.S. Patent No.

[6][1] 5,938,795.[1]

Context: Discusses alternative "monomer-dye" polymerization methods which may
improve stability over dip-dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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